Cas no 1185316-01-1 (4-Chloro-6-(iso-propyl-d7)-pyrimidine)

• Product Name: 4-Chloro-6-(iso-propyl-d7)-pyrimidine
• CAS No: 1185316-01-1
• MF: C₇H₂d₇ClN₂
• MW: 163.66
• CID: 5144290
• Update Time: 2025-06-10

4-Chloro-6-(iso-propyl-d7)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(iso-propyl-d7)-pyrimidine

• Inchi： 1S/C7H9ClN2/c1-5(2)6-3-7(8)10-4-9-6/h3-5H,1-2H3/i1D3,2D3,5D
• InChI Key： NENMSRIKRXUOPS-TXVPSQRDSA-N
• SMILES： C1N=C(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C=C(Cl)N=1

Additional information on 4-Chloro-6-(iso-propyl-d7)-pyrimidine

Professional Introduction to 4-Chloro-6-(iso-propyl-d7)-pyrimidine (CAS No: 1185316-01-1)

4-Chloro-6-(iso-propyl-d7)-pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1185316-01-1, is a significant compound in the realm of pharmaceutical and chemical research. This pyrimidine derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The compound's unique structural properties, characterized by the presence of a chlorine substituent at the 4-position and a deuterated isopropyl group at the 6-position, make it a valuable intermediate in synthesizing various biologically active molecules.

The importance of this compound is further underscored by its role in the synthesis of 4-chloro-6-isopropylpyrimidine, which serves as a precursor for numerous therapeutic agents. In recent years, there has been a growing interest in pyrimidine-based compounds due to their broad spectrum of biological activities. These activities include antiviral, anticancer, and antimicrobial properties, making them attractive candidates for further research and development.

Recent advancements in the field of medicinal chemistry have highlighted the utility of labeled compounds in drug discovery processes. The deuterated version of 4-Chloro-6-(iso-propyl-d7)-pyrimidine, specifically, offers several advantages over its non-deuterated counterpart. Deuterium labeling can enhance the metabolic stability of drug candidates, leading to improved pharmacokinetic profiles. This modification is particularly valuable in the development of protease inhibitors and other therapeutic agents where metabolic degradation can significantly reduce efficacy.

In addition to its pharmaceutical applications, 4-Chloro-6-(iso-propyl-d7)-pyrimidine has shown promise in agrochemical research. Pyrimidine derivatives are widely used as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in plants and fungi. The introduction of deuterium atoms into these compounds can alter their biological activity, potentially leading to the development of new crop protection agents with enhanced environmental safety profiles.

The synthesis of 4-Chloro-6-(iso-propyl-d7)-pyrimidine involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a pyrimidine precursor, followed by the introduction of the deuterated isopropyl group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems and green chemistry principles have been employed to optimize these synthetic routes, minimizing waste and energy consumption.

The compound's structural features also make it a valuable tool in computational chemistry studies. Molecular modeling techniques can be used to predict the interactions between 4-Chloro-6-(iso-propyl-d7)-pyrimidine and biological targets, providing insights into its potential pharmacological effects. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of novel therapeutic agents.

Furthermore, the use of labeled compounds like 4-Chloro-6-(iso-propyl-d7)-pyrimidine in biochemical assays has revolutionized our understanding of metabolic pathways. By tracking deuterium-labeled molecules through complex biological systems, researchers can gain detailed information about enzyme kinetics and metabolic fluxes. This information is crucial for designing targeted therapies that modulate specific metabolic pathways associated with diseases such as cancer and diabetes.

The regulatory landscape for pharmaceutical compounds continues to evolve, with increasing emphasis on safety and efficacy. The use of deuterium-labeled intermediates like 4-Chloro-6-(iso-propyl-d7)-pyrimidine must comply with stringent regulatory guidelines to ensure that final drug products meet high-quality standards. Manufacturers must demonstrate that these labeled compounds do not introduce any adverse effects into the final therapeutic agent while maintaining their intended biological activity.

In conclusion, 4-Chloro-6-(iso-propyl-d7)-pyrimidine (CAS No: 1185316-01-1) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural properties and deuterium labeling make it a valuable intermediate in drug development and a powerful tool in biochemical research. As our understanding of molecular interactions continues to advance, compounds like this will play an increasingly important role in addressing global health challenges.